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Compound of Interest

Compound Name: Cobalt(II) nitrate hexahydrate

Cat. No.: B7880970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Cobalt(II)
nitrate hexahydrate. It is intended to equip laboratory personnel, researchers, and

professionals in the drug development field with the necessary knowledge to handle this

chemical safely and effectively. The information presented is collated from various safety data

sheets and toxicological assessments.

Hazard Identification and Classification
Cobalt(II) nitrate hexahydrate is a red to brown crystalline solid that is highly soluble in water.

[1] It is classified as a hazardous substance with multiple health and physical hazards.

GHS Classification:

Oxidizing Solids: Category 2[1][2][3]

Acute Toxicity, Oral: Category 4[2][3]

Serious Eye Damage/Eye Irritation: Category 1[3][4]

Respiratory Sensitization: Category 1[2][3]

Skin Sensitization: Category 1[2]
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Germ Cell Mutagenicity: Category 2[2][5]

Carcinogenicity (inhalation): Category 1B[2][4][5]

Reproductive Toxicity: Category 1B[2][5]

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to lungs through

prolonged or repeated exposure.[6][7]

Hazardous to the Aquatic Environment, Acute and Chronic: Category 1[2][5]

Hazard Statements:

H272: May intensify fire; oxidizer.[2][3][6][8]

H302: Harmful if swallowed.[2][6][8]

H317: May cause an allergic skin reaction.[2][6][8]

H318: Causes serious eye damage.[3][4][6]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2][6][8]

H341: Suspected of causing genetic defects.[2][6][8]

H350i: May cause cancer by inhalation.[4][6]

H360FD: May damage fertility. May damage the unborn child.[6]

H373: May cause damage to lungs through prolonged or repeated exposure.[6][7]

H410: Very toxic to aquatic life with long lasting effects.[2][6][8]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Cobalt(II) nitrate hexahydrate is

provided in the table below.
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Property Value

Chemical Formula Co(NO₃)₂·6H₂O

Molecular Weight 291.03 g/mol [9]

Appearance Red to brown solid[1]

Odor Odorless[1]

Melting Point 55-56 °C (decomposes)[9][10]

Boiling Point Decomposes at 74 °C[9]

Solubility Easily soluble in cold and hot water[9]

Specific Gravity 1.88 g/cm³[9]

pH Not available

Vapor Pressure Not applicable[9]

Vapor Density Not applicable[9]

Auto-ignition Temperature Not available[9]

Toxicological Data
Cobalt(II) nitrate hexahydrate exhibits acute and chronic toxicity. The available quantitative

toxicological data is summarized below.

Endpoint Value Species Method

LD50 (Oral) 691 mg/kg[9][11] Rat
Similar to OECD Test

Guideline 401[2]

LD50 (Oral,

anhydrous)
434 mg/kg[4][7][10] Rat ECHA[4][7]

Experimental Protocols
Acute Oral Toxicity (LD50) Determination
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The oral LD50 value of 691 mg/kg for Cobalt(II) nitrate hexahydrate in rats was determined in

a study conducted similarly to the OECD Test Guideline 401 (Acute Oral Toxicity).[2] Although

this guideline has been replaced, the fundamental methodology involves the administration of

the substance in graduated doses to several groups of experimental animals.

Methodology Overview:

Test Animals: Healthy, young adult rats of a single strain are used.

Dosage: At least three dose levels are chosen, with the aim of identifying a dose that causes

no mortality, a dose that causes 100% mortality, and one or more intermediate doses.

Administration: The substance is administered orally by gavage in a single dose.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for a period of 14 days.

Data Analysis: The LD50, the dose that is lethal to 50% of the test animals, is calculated

using statistical methods.

Skin Sensitization Testing
Cobalt and its compounds are known skin sensitizers. The potential for a substance to cause

skin sensitization is typically evaluated using in vivo methods such as the Guinea Pig

Maximization Test (GPMT), the Buehler test, or the murine Local Lymph Node Assay (LLNA).

Methodology Overview (Guinea Pig Maximization Test - GPMT):

Induction Phase:

Intradermal injections of the test substance, with and without an adjuvant (e.g., Freund's

Complete Adjuvant), are administered to the scapular region of guinea pigs.

One week later, a topical application of the test substance is applied to the same area.

Challenge Phase:
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Two weeks after the induction phase, a non-irritating concentration of the test substance is

applied topically to a naive site on the animals.

Evaluation: The skin reactions at the challenge site are observed and scored for erythema

and edema at 24 and 48 hours after patch removal. A substance is classified as a sensitizer

if a significant number of test animals show a positive response compared to a control group.

Handling and Storage
Engineering Controls

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[8]

Skin Protection:

Wear nitrile or rubber gloves.[6][8]

Wear a protective suit that covers the entire body.[8]

Respiratory Protection:

For work that may generate dust, use an approved respirator with a particulate filter.[3]

In case of inadequate ventilation, wear respiratory protection.[1]

Safe Handling Practices
Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2][8]

Keep away from heat, sparks, open flames, and other ignition sources.[2][8]
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Keep away from combustible materials.[2][8]

Do not eat, drink, or smoke when using this product.[2][6][8]

Wash hands thoroughly after handling.[2][6]

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[2][6][8]

Storage
Store in a cool, dry, and well-ventilated area in tightly closed containers.[6][8]

Store locked up.[2][6]

Store away from flammable substances, reducing agents, organic materials, and metal

powders.[8]

Emergency Procedures
First-Aid Measures

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If breathing is difficult, provide oxygen. Seek immediate medical attention.[8][9]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. If skin irritation or a rash occurs, seek medical

attention.[2][8][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[8][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison center or doctor/physician if you feel unwell.[2][8]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][3]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[3]

Specific Hazards: As an oxidizer, it can intensify fire.[2][3][6][8] Hazardous decomposition

products include nitrogen oxides and cobalt oxides.[8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

clothing.[6][8]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid breathing dust. Ensure adequate ventilation.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or waterways.[2]

Containment and Cleaning: Sweep up the spilled material and place it in a suitable container

for disposal. Avoid generating dust.[8]
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Start: Handling Cobalt(II)
Nitrate Hexahydrate

Assess the Task:
- Scale of operation

- Potential for dust/aerosol generation

Wear Chemical Safety Goggles
 or a Face Shield

Wear Nitrile or
Rubber Gloves

Wear a Protective Suit Is there a risk of
inhalation (dust/aerosol)?

Proceed with Task Safely

No additional respiratory
protection needed for small scale,

well-ventilated work.

No

Use an Approved Respirator
with a Particulate Filter

Yes

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Selection Workflow.
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Spill of Cobalt(II) Nitrate
Hexahydrate Detected

Assess the Spill:
- Size and location

- Immediate hazards

Evacuate the immediate area

Don Appropriate PPE:
- Respirator

- Gloves
- Goggles

- Protective Suit

Contain the spill
to prevent spreading

Clean up the spill:
- Sweep solid material
- Avoid generating dust

- Place in a sealed container

Decontaminate the area
and equipment

Dispose of waste according
to regulations

Report the incident

Click to download full resolution via product page

Caption: Spill Response Flowchart.
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Hierarchy of Controls for
Cobalt(II) Nitrate Hexahydrate

Elimination
(Most Effective) Substitution Engineering Controls

(e.g., Fume Hood)
Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Minimizing Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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